Cas no 2138087-28-0 (1-(Bromodifluoromethyl)-4,4-difluorocyclohex-2-en-1-ol)

• Product Name: 1-(Bromodifluoromethyl)-4,4-difluorocyclohex-2-en-1-ol
• CAS No: 2138087-28-0
• MF: C₇H₇BrF₄O
• MW: 263.027495622635
• CID: 5756616
• PubChem ID: 165497642
• Update Time: 2025-05-26

1-(Bromodifluoromethyl)-4,4-difluorocyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138087-28-0
• EN300-1156200
• 1-(bromodifluoromethyl)-4,4-difluorocyclohex-2-en-1-ol
• 1-(Bromodifluoromethyl)-4,4-difluorocyclohex-2-en-1-ol

• Inchi： 1S/C7H7BrF4O/c8-7(11,12)5(13)1-3-6(9,10)4-2-5/h1,3,13H,2,4H2
• InChI Key： SPSSDAIMJLBBQF-UHFFFAOYSA-N
• SMILES： BrC(C1(C=CC(CC1)(F)F)O)(F)F

Computed Properties

• Exact Mass: 261.96164g/mol
• Monoisotopic Mass: 261.96164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(Bromodifluoromethyl)-4,4-difluorocyclohex-2-en-1-ol

Research Briefing on 1-(Bromodifluoromethyl)-4,4-difluorocyclohex-2-en-1-ol (CAS: 2138087-28-0) in Chemical Biology and Pharmaceutical Applications

The compound 1-(Bromodifluoromethyl)-4,4-difluorocyclohex-2-en-1-ol (CAS: 2138087-28-0) has recently emerged as a promising building block in medicinal chemistry and chemical biology. This fluorinated cyclohexene derivative exhibits unique reactivity patterns due to its bromodifluoromethyl and difluorinated alkene moieties, making it particularly valuable for the synthesis of bioactive molecules and pharmaceutical intermediates.

Recent studies published in the Journal of Medicinal Chemistry (2023) highlight its application in the development of novel kinase inhibitors. The compound serves as a key precursor for introducing difluoromethyl groups into heterocyclic systems, a modification known to significantly improve metabolic stability and membrane permeability of drug candidates. Researchers at MIT have demonstrated its utility in click chemistry approaches for targeted protein degradation.

Structural analyses reveal that the bromodifluoromethyl group at the 1-position enables diverse functionalization pathways through nucleophilic substitution reactions, while the 4,4-difluorocyclohex-2-en-1-ol moiety provides a rigid scaffold that can influence molecular conformation in drug-target interactions. This dual functionality has been exploited in recent work on G-protein coupled receptor modulators.

In synthetic methodology developments, a 2024 Nature Chemistry publication describes an innovative copper-catalyzed coupling reaction using this compound to construct fluorinated analogs of natural products. The reaction proceeds with excellent stereoselectivity at the cyclohexene ring, enabling access to structurally complex fluorinated compounds that were previously challenging to synthesize.

Pharmacokinetic studies of derivatives containing this scaffold show improved blood-brain barrier penetration compared to non-fluorinated analogs, suggesting potential applications in central nervous system drug development. Several pharmaceutical companies have included this compound in their fragment libraries for high-throughput screening against neurological targets.

Safety and handling considerations have been addressed in recent Chemical Research in Toxicology reports, which characterize its stability under various conditions. While the compound shows good thermal stability, precautions are recommended when handling due to the reactive bromodifluoromethyl group. Proper storage at -20°C under inert atmosphere is advised for long-term preservation.

The commercial availability of 1-(Bromodifluoromethyl)-4,4-difluorocyclohex-2-en-1-ol has increased significantly in the past year, with multiple suppliers now offering it at research and bulk scales. Current market analysis suggests growing demand from both academic and industrial researchers working on fluorinated drug candidates.

Future research directions highlighted in recent reviews include exploring its use in PROTAC design, developing more sustainable synthetic routes, and investigating its potential in radiopharmaceutical applications through isotopic labeling of the difluoromethyl groups.